1-{3-[(3R*,4S*)-3-amino-4-(4-methoxyphenyl)pyrrolidin-1-yl]-3-oxopropyl}-6-methylpyridin-2(1H)-one

• IUPAC Name: 1-[3-[(3R,4S)-3-amino-4-(4-methoxyphenyl)pyrrolidin-1-yl]-3-oxopropyl]-6-methylpyridin-2-one
• InChI: InChI=1S/C20H25N3O3/c1-14-4-3-5-20(25)23(14)11-10-19(24)22-12-17(18(21)13-22)15-6-8-16(26-2)9-7-15/h3-9,17-18H,10-13,21H2,1-2H3/t17-,18+/m1/s1
• InChI Key: DQZBAQKFNWFMME-MSOLQXFVSA-N
• Canonical SMILES: CC1=CC=CC(=O)N1CCC(=O)N2CC(C(C2)N)C3=CC=C(C=C3)OC
• Isomeric SMILES: CC1=CC=CC(=O)N1CCC(=O)N2C[C@@H]([C@H](C2)N)C3=CC=C(C=C3)OC
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

1-{3-[(3R*,4S*)-3-amino-4-(4-methoxyphenyl)pyrrolidin-1-yl]-3-oxopropyl}-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C20H25N3O3 and its molecular weight is 355.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.18959167 g/mol and the complexity rating of the compound is 593. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Research in organic synthesis explores the creation of complex molecules for various applications. For instance, the study of pyren-2,7-diyl-bridged diruthenium complexes highlights the intricate synthesis and characterization of molecules with potential applications in materials science and catalysis. These complexes exhibit unique electrochemical and spectroscopic properties, useful for understanding electron transfer processes (Chang-Jiang Yao et al., 2015).

Pharmacological Applications

In pharmacology, the development of new heterocyclic compounds has significant implications for treating various diseases. For example, novel annulated products from aminonaphthyridinones have been synthesized, demonstrating the versatility of heterocyclic chemistry in generating biologically active molecules (L. Deady & Shane M. Devine, 2006). Additionally, research into pyridonecarboxylic acids as antibacterial agents reveals the synthesis of compounds with enhanced antibacterial activity, underscoring the importance of heterocyclic compounds in developing new antibiotics (H. Egawa et al., 1984).

Materials Science

In materials science, the exploration of pyridine derivatives for insecticidal applications showcases the potential of such molecules in agricultural sciences. Pyridine derivatives exhibit significant insecticidal activity, offering new avenues for pest control strategies (E. A. Bakhite et al., 2014). Furthermore, the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily for cancer treatment highlights the intersection of organic chemistry and oncology, demonstrating the therapeutic potential of pyridine-based compounds (Gretchen M. Schroeder et al., 2009).

Future Directions

Future research could focus on synthesizing this compound and studying its biological activity. The pyrrolidine ring and the methoxyphenyl group suggest potential pharmacological activity, making this compound an interesting target for drug discovery.